N-(2-((6-(ethylamino)-2-methylpyrimidin-4-yl)amino)ethyl)-2,4-difluorobenzenesulfonamide

• IUPAC Name: N-[2-[[6-(ethylamino)-2-methylpyrimidin-4-yl]amino]ethyl]-2,4-difluorobenzenesulfonamide
• InChI: InChI=1S/C15H19F2N5O2S/c1-3-18-14-9-15(22-10(2)21-14)19-6-7-20-25(23,24)13-5-4-11(16)8-12(13)17/h4-5,8-9,20H,3,6-7H2,1-2H3,(H2,18,19,21,22)
• InChI Key: PGNZNWTVXBRYQP-UHFFFAOYSA-N
• Canonical SMILES: CCNC1=CC(=NC(=N1)C)NCCNS(=O)(=O)C2=C(C=C(C=C2)F)F
• Molecular Formula: C15H19F2N5O2S
• Molecular Weight: 371.4 g/mol

Description

N-(2-((6-(ethylamino)-2-methylpyrimidin-4-yl)amino)ethyl)-2,4-difluorobenzenesulfonamide is a useful research compound. Its molecular formula is C15H19F2N5O2S and its molecular weight is 371.41. The purity is usually 95%.
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Scientific Research Applications

Synthesis of Heterocyclic Compounds

Research has highlighted the versatility of pyrimidine derivatives, including those related to the specified chemical, in synthesizing heterocyclic compounds. These compounds are significant in medicinal chemistry due to their potential biological activities. For example, the synthesis and reactions of thiosemicarbazides, triazoles, and Schiff bases derived from similar pyrimidine compounds have shown promising antihypertensive α-blocking activities, indicating a broad spectrum of potential pharmacological applications (Abdel-Wahab et al., 2008).

Novel Drug Development

In the search for new antitumor agents, sulfonamide derivatives, closely related to the specified compound, have been designed and synthesized. These derivatives aim to achieve potent antitumor effects with lower toxicity. For instance, compounds incorporating sulfonamide moieties with fluorouracil and nitrogen mustard have shown significant antitumor activity in experimental models, suggesting a novel approach to cancer therapy (Huang et al., 2001).

Antimicrobial Activity

Derivatives of 4-(bromomethyl)-N-(4-ethyl-6-methylpyrimidin-2-yl) benzamide, which share a structural resemblance with the specified compound, have been synthesized and evaluated for their antimicrobial activity. These studies have identified several compounds with significant antibacterial and antifungal activities, highlighting the potential of pyrimidine derivatives in developing new antimicrobial agents (Vijaya Laxmi et al., 2019).

Chemical Synthesis Techniques

The compound and its related derivatives have been used in various chemical synthesis techniques, demonstrating the chemical flexibility and applicability of pyrimidine and sulfonamide derivatives in organic synthesis. These studies contribute to the broader understanding of chemical reactions and mechanisms, facilitating the development of novel synthetic pathways for complex molecules (Chenxi Wang et al., 2017).